Cas no 1159607-50-7 (1-(Chloromethyl)-2-fluoro-4-nitrobenzene)

1-(Chloromethyl)-2-fluoro-4-nitrobenzene is a fluorinated nitroaromatic compound with a reactive chloromethyl substituent, making it a versatile intermediate in organic synthesis. Its structure combines electrophilic (nitro and chloromethyl groups) and aromatic fluorine substitution, enabling selective functionalization in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing groups enhances reactivity in nucleophilic substitution and cross-coupling reactions. The fluorine atom can influence metabolic stability and binding affinity in bioactive molecules. This compound is particularly valuable for constructing complex scaffolds due to its orthogonal reactivity. High purity grades ensure consistent performance in research and industrial processes. Proper handling is required due to its potential lachrymatory and irritant properties.
1-(Chloromethyl)-2-fluoro-4-nitrobenzene structure
1159607-50-7 structure
Product Name:1-(Chloromethyl)-2-fluoro-4-nitrobenzene
CAS No:1159607-50-7
MF:C7H5ClFNO2
MW:189.571504354477
MDL:MFCD11110171
CID:1024362
PubChem ID:55264389
Update Time:2025-05-28

1-(Chloromethyl)-2-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Chloromethyl)-2-fluoro-4-nitrobenzene
    • AK-98657
    • ANW-66752
    • chloromethylfluoronitrobenzene
    • CTK8C1478
    • KB-215708
    • RP11228
    • X2957
    • MFCD11110171
    • 1159607-50-7
    • SCHEMBL20560318
    • GF-0710
    • DB-021893
    • Benzene, 1-(chloromethyl)-2-fluoro-4-nitro-
    • AKOS006306408
    • EN300-1985354
    • J-503534
    • DTXSID80717088
    • DTXCID00667834
    • MDL: MFCD11110171
    • Inchi: 1S/C7H5ClFNO2/c8-4-5-1-2-6(10(11)12)3-7(5)9/h1-3H,4H2
    • InChI Key: HIDSJCQJOQDPEO-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 188.9992843g/mol
  • Monoisotopic Mass: 188.9992843g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8Ų

1-(Chloromethyl)-2-fluoro-4-nitrobenzene Pricemore >>

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